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Compound of Interest

Compound Name: Gadolinium-153

CAS No.: 14276-65-4

Cat. No.: B089032

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to improve the spatial resolution of Gadolinium-153 (Gd-153) based imaging.

Troubleshooting Guides
This section addresses specific issues that may arise during your Gd-153 imaging experiments,

leading to suboptimal spatial resolution.

Issue 1: Poor Image Resolution and Blurring

Symptom: The resulting image lacks sharpness, and fine details are indistinguishable.

Possible Causes & Solutions:
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Troubleshooting Workflow for Poor Image Resolution

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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System Spatial Resolution (Rs)

Intrinsic Resolution (Ri) Collimator Resolution (Rc)

Crystal Thickness Photon Energy Hole Geometry
(Length, Diameter) Septal Thickness Source-to-Collimator

Distance

1. Prepare Gd-153 Line Source

2. Acquire High-Count Static Image

3. Generate Line Spread Function (LSF)

4. Measure Full Width at Half Maximum (FWHM)

5. Convert FWHM from Pixels to mm

System Spatial Resolution (mm)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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